Cas no 1044919-31-4 ((5-Methoxypyridin-3-YL)methanamine)

(5-Methoxypyridin-3-yl)methanamine is a versatile pyridine derivative featuring a methoxy substituent at the 5-position and an aminomethyl group at the 3-position. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis due to its bifunctional reactivity, enabling further derivatization at both the amine and heterocyclic core. The electron-donating methoxy group enhances the pyridine ring's nucleophilicity, facilitating selective functionalization. Its stable yet modifiable structure makes it suitable for constructing complex molecules, particularly in medicinal chemistry for drug discovery. The compound is typically supplied with high purity, ensuring reproducibility in research and industrial applications. Proper handling under inert conditions is recommended due to the amine's sensitivity to oxidation.
(5-Methoxypyridin-3-YL)methanamine structure
1044919-31-4 structure
Product Name:(5-Methoxypyridin-3-YL)methanamine
CAS No:1044919-31-4
MF:C7H10N2O
MW:138.167101383209
MDL:MFCD13189000
CID:1006680
PubChem ID:59569786
Update Time:2025-05-24

(5-Methoxypyridin-3-YL)methanamine Chemical and Physical Properties

Names and Identifiers

    • (5-Methoxypyridin-3-yl)methanamine
    • 5-METHOXY-NICOTINIC ACID
    • 5-METHOXYPYRIDINE-3-CARBOXYLIC ACID
    • 5-Methoxy-3-pyridinemethanamine
    • 3-(AMinoMethyl)-5-Methoxypyridine
    • 5-Methoxypyridin-3-carboxylic acid
    • 5-METHOXY-3-PYRIDINECARBOXYLIC ACID
    • 3-Pyridinemethanamine, 5-methoxy-
    • HODRJLWIXVIVOC-UHFFFAOYSA-N
    • SB19962
    • PB36726
    • A856142
    • AS-34333
    • AKOS017514876
    • 1044919-31-4
    • SY042262
    • SCHEMBL2681872
    • DB-185916
    • EN300-262126
    • MFCD13189000
    • CS-0053144
    • 1-(5-METHOXYPYRIDIN-3-YL)METHANAMINE
    • (5-Methoxypyridin-3-YL)methanamine
    • MDL: MFCD13189000
    • Inchi: 1S/C7H10N2O/c1-10-7-2-6(3-8)4-9-5-7/h2,4-5H,3,8H2,1H3
    • InChI Key: HODRJLWIXVIVOC-UHFFFAOYSA-N
    • SMILES: O(C)C1=CN=CC(=C1)CN

Computed Properties

  • Exact Mass: 138.079312947g/mol
  • Monoisotopic Mass: 138.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 97.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.1
  • XLogP3: -0.3

Experimental Properties

  • Density: 1.090±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 264.3±25.0 ºC (760 Torr),
  • Flash Point: 113.6±23.2 ºC,
  • Solubility: Soluble (140 g/l) (25 º C),

(5-Methoxypyridin-3-YL)methanamine Security Information

  • Hazard Category Code: R36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

(5-Methoxypyridin-3-YL)methanamine Pricemore >>

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Additional information on (5-Methoxypyridin-3-YL)methanamine

Comprehensive Overview of (5-Methoxypyridin-3-YL)methanamine (CAS No. 1044919-31-4): Properties, Applications, and Industry Insights

(5-Methoxypyridin-3-YL)methanamine, with the CAS number 1044919-31-4, is a specialized organic compound gaining traction in pharmaceutical and agrochemical research. This methoxypyridine derivative features a unique structural backbone, combining a pyridine ring with a methoxy group and an aminomethyl substituent. Its molecular formula, C7H10N2O, and precise chemical synthesis pathways make it a valuable intermediate for drug discovery and material science applications.

Recent studies highlight the compound’s role in medicinal chemistry, particularly in designing kinase inhibitors and neurological agents. Researchers are exploring its potential in modulating enzyme activity, a hot topic in cancer therapy and neurodegenerative disease research. The 5-methoxypyridine moiety is also pivotal in developing fluorescence probes, aligning with the growing demand for bioimaging tools in diagnostics.

From an industrial perspective, 1044919-31-4 is synthesized via catalytic amination or reductive amination methods, ensuring high yield optimization and purity standards. Its solubility in organic solvents (e.g., DMSO, ethanol) and stability under controlled conditions make it suitable for high-throughput screening (HTS) workflows. These attributes address frequent search queries like "pyridine derivatives in drug development" or "amine-functionalized heterocycles", reflecting its relevance in modern R&D.

Environmental and regulatory considerations are also critical. The compound’s low ecotoxicity profile and compliance with REACH guidelines position it as a sustainable choice for green chemistry initiatives. This aligns with trending searches on "biodegradable chemical intermediates" and "safe synthetic routes", emphasizing industry shifts toward eco-friendly practices.

In summary, (5-Methoxypyridin-3-YL)methanamine (CAS 1044919-31-4) bridges academic research and industrial innovation. Its versatility in pharmaceutical synthesis, coupled with advancements in catalytic processes, ensures its prominence in peer-reviewed literature and patent filings. For researchers seeking structure-activity relationships (SAR) or scalable production techniques, this compound offers a compelling case study.

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